4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid
4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0910649
InChI:
InChI=1S/C25H18ClNO6S/c1-32-21-12-16(4-11-20(21)33-14-15-2-5-17(6-3-15)24(29)30)13-22-23(28)27(25(31)34-22)19-9-7-18(26)8-10-19/h2-13H,14H2,1H3,(H,29,30)/b22-13-
SMILES:
COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)C(=O)O
Molecular Formula:
C25H18ClNO6S
Molecular Weight:
495.9 g/mol
4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid
CAS No.:
Cat. No.: VC0910649
Molecular Formula: C25H18ClNO6S
Molecular Weight: 495.9 g/mol
* For research use only. Not for human or veterinary use.
![4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C25H18ClNO6S |
|---|---|
| Molecular Weight | 495.9 g/mol |
| IUPAC Name | 4-[[4-[(Z)-[3-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]methyl]benzoic acid |
| Standard InChI | InChI=1S/C25H18ClNO6S/c1-32-21-12-16(4-11-20(21)33-14-15-2-5-17(6-3-15)24(29)30)13-22-23(28)27(25(31)34-22)19-9-7-18(26)8-10-19/h2-13H,14H2,1H3,(H,29,30)/b22-13- |
| Standard InChI Key | VAMRDZOYOBGLCL-XKZIYDEJSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)C(=O)O |
| SMILES | COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)C(=O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)C(=O)O |
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